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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the expression and purification of active

Abl kinase and its substrates. The methodologies described are essential for structural biology,

drug screening, and investigating the biochemical mechanisms of kinase-targeted therapeutics.

Introduction
Abelson murine leukemia viral oncogene homolog 1 (Abl) is a non-receptor tyrosine kinase that

plays a pivotal role in regulating cell proliferation, survival, differentiation, and migration.[1][2][3]

Dysregulation of Abl kinase activity, often due to chromosomal translocation leading to the Bcr-

Abl fusion protein, is a key driver in the pathogenesis of Chronic Myeloid Leukemia (CML).[1][2]

[3][4] Consequently, the Abl kinase domain is a critical target for drug development. Access to

high-quality, active recombinant Abl kinase and its substrates is paramount for high-throughput

screening of inhibitors and detailed biochemical and structural analyses. This document

outlines optimized methods for producing and purifying these essential reagents.

Signaling Pathway of Abl Kinase
Abl kinase is a central node in various signaling pathways, integrating signals from growth

factors and the extracellular matrix to control diverse cellular processes. Its activity is tightly
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regulated by intramolecular interactions involving its SH2 and SH3 domains.[5] In pathological

conditions like CML, the Bcr-Abl fusion protein leads to constitutive kinase activation, driving

oncogenic signaling.
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1. Transform E. coli
(e.g., Rosetta2™ BL21)

with pET28a(+)-Abl plasmid

2. Grow culture to
OD600 ~1.2 at 37°C

3. Cool to 18°C, Induce with
0.2 mM IPTG for 16h

4. Harvest cells by
centrifugation

5. Resuspend and lyse cells
(e.g., homogenization)
in buffer with Sarkosyl

6. Clarify lysate by
high-speed centrifugation

7. Purify via Ni-NTA
Affinity Chromatography

8. Elute with Imidazole
gradient (e.g., 250 mM)

9. Cleave 6xHis-SUMO tag
with ULP1 protease (optional)

10. Further purification
(Ion Exchange/Size Exclusion)

if needed

 

1. Clone Abl gene into
a baculovirus transfer vector

2. Co-transfect insect cells (e.g., Sf9)
with transfer vector and baculovirus DNA

3. Homologous recombination
generates recombinant virus

4. Amplify recombinant virus to
obtain a high-titer stock

5. Infect large-scale insect cell
culture (e.g., Hi-5) with virus

6. Incubate for 48-72h
for protein expression

7. Harvest and lyse cells

8. Purify recombinant Abl kinase
(e.g., Affinity Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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